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Compound Name:
carboxylate

Cat. No.: B079501

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 3-methyl-1H-indole-5-carboxylate is a heterocyclic compound belonging to the indole
family, a class of molecules of significant interest in medicinal chemistry and materials science.
This technical guide provides a comprehensive overview of its chemical properties, spectral
data, and a detailed experimental protocol for its synthesis. While specific biological activities of
this particular derivative are not extensively documented in publicly available literature, this
guide will also touch upon the well-established and diverse biological roles of the broader
indole scaffold, providing a contextual framework for future research and drug discovery efforts.

Chemical Properties and Data

Methyl 3-methyl-1H-indole-5-carboxylate is a yellow solid.[1] Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H11NOz2

Molecular Weight 189.21 g/mol

Appearance Yellow solid [1]

Melting Point 145-147 °C [1]

This is the CAS for a related

isomer and should be used
10242-02-1 (for 5-Methyl-1H- ) ) -
CAS Number , o with caution. A specific CAS for
indole-3-carboxylic acid) )
the title compound was not

found.

Spectral Data

Detailed spectral data is crucial for the unambiguous identification and characterization of
Methyl 3-methyl-1H-indole-5-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR spectra provide detailed information about the molecular structure. The

data presented here was recorded in CDCls.[1]

1H NMR (500 MHz, CDCls):[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.benchchem.com/product/b079501?utm_src=pdf-body
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (3)

Multiplicity Integration Assignment

PpmM

8.38 S 1H NH

8.17 S 1H Ar-H

7.92 dd,J=8.6,1.5Hz 1H Ar-H

7.36 d,J=8.6 Hz 1H Ar-H

7.04 S 1H Ar-H

3.96 d,J=39Hz 3H OCHs

2.38 d,J=0.8Hz 3H CHs
13C NMR (125 MHz, CDCIls3):[1]

Chemical Shift (8) ppm Assighment

168.45 C=0

138.97 C

128.08 C

123.41 CH

122.89 CH

122.08 C

121.31 CH

113.41 C

110.69 CH

51.93 OCHs

9.67 CHs
Experimental Protocols
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The following is a general procedure for the methylation of indoles, which can be adapted for
the synthesis of Methyl 3-methyl-1H-indole-5-carboxylate.[1]

General Procedure for the Methylation of Indoles with
Methanol Catalyzed by [Cp*IrCIz]2

Materials:

 Indole precursor (e.g., Methyl 1H-indole-5-carboxylate)

Methanol (reagent and solvent)

[Cp*IrCl2]2 (catalyst)

Base (e.g., Cs2CO03)

Resealable pressure tube (35 mL)
Procedure:

» To a 35 mL resealable pressure tube, add the indole precursor (0.3 mmol), [Cp*IrCl2]2 (1
mol%), and the base (1 equiv.).

e Add methanol (1 mL) to the tube.
o Seal the tube and heat the reaction mixture at 140 °C for 17 hours in air.
 After the reaction is complete, cool the mixture to room temperature.

e The product can be purified by standard chromatographic techniques (e.g., column
chromatography on silica gel).

Logical Workflow for Synthesis:
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[Cp*IrCl2]2 Reaction at 140°C, 17h Purification .
Base in resealable pressure tube (e.g., Column Chromatography) MR RS BN S Sy
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General synthetic workflow for indole methylation.

Biological Context and Potential Applications

While specific studies on the biological activity of Methyl 3-methyl-1H-indole-5-carboxylate
are not readily available, the indole scaffold is a cornerstone in drug discovery and
development.[2] Indole derivatives exhibit a wide array of pharmacological properties, making
them privileged structures in medicinal chemistry.[1][3]

The Indole Scaffold in Drug Discovery

The indole nucleus is present in numerous natural products and synthetic compounds with
significant therapeutic applications.[2] Its structural versatility allows for modifications that can
modulate biological activity across various targets.[4][5]

Established Biological Activities of Indole Derivatives:

e Anticancer: Many indole-containing compounds have shown potent anticancer activity by
targeting various cellular pathways.[2][3]

» Antimicrobial: The indole moiety is found in compounds with antibacterial, antifungal, and
antiviral properties.[1][6]

o Anti-inflammatory: Several indole derivatives have been investigated for their anti-
inflammatory effects.[2]

o Neuroprotective: The indole structure is a key component of molecules targeting
neurodegenerative diseases.[2]

» Antidiabetic: Some indole derivatives have shown potential in the management of metabolic
disorders like diabetes.[2]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b079501?utm_src=pdf-body-img
https://www.benchchem.com/product/b079501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=2567&context=tjps
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://www.chemimpex.com/products/22044
https://www.coreychem.com/1-methyl-1h-indole-5-carboxylic-acid-cas-186129-25-9-indole-compounds/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://digital.car.chula.ac.th/cgi/viewcontent.cgi?article=2567&context=tjps
https://www.researchgate.net/publication/365892260_Recent_advancements_on_biological_activity_of_indole_and_their_derivatives_A_review
https://www.geneonline.com/study-explores-antifungal-potential-and-broad-pharmacological-activities-of-indole-derivatives/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

The diverse biological activities of the indole core suggest that Methyl 3-methyl-1H-indole-5-

carboxylate could be a valuable candidate for screening in various biological assays to

uncover its therapeutic potential.

Signaling Pathway Context:

Ant1m1crob1a1 Ant1 mﬂammatora [Neuroprotective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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